Cas no 1193-55-1 (2-Methylcyclohexane-1,3-dione)

2-Methylcyclohexane-1,3-dione structure
2-Methylcyclohexane-1,3-dione structure
Product Name:2-Methylcyclohexane-1,3-dione
CAS No:1193-55-1
MF:C7H10O2
MW:126.153102397919
MDL:MFCD00001587
CID:41008
PubChem ID:70945
Update Time:2025-07-28

2-Methylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-Methylcyclohexane-1,3-dione
    • 2-Methyl-1,3-cyclohexanedione
    • 2-methyl-1,3-cyclohexandione
    • 1,3-Cyclohexanedione,2-methyl
    • 1,3-DIMETHYLCYCLOADIPIC KETONE
    • 1-Methyl-2,6-cyclohexanedione
    • 2-MECHD
    • 2-methyl-1,3-cyclohexadienone
    • 2-methylcyclohexanone-1,3-dione
    • 1,3-Cyclohexanedione, 2-methyl-
    • VSGJHHIAMHUZKF-UHFFFAOYSA-N
    • ghl.PD_Mitscher_leg0.98
    • 2-methylcyclohexan-1,3-dion
    • 2-Methyl-cyclohexane-1,3-dione
    • PubChem15384
    • BDBM22772
    • 2-me
    • NS00015083
    • AKOS005256698
    • A804263
    • DS-14522
    • EN300-255642
    • 70V
    • Z1255360336
    • EINECS 214-773-9
    • DTXSID90152406
    • F19547
    • W-108516
    • Q63395476
    • NSC 54460
    • SCHEMBL677600
    • NSC-54460
    • PD020604
    • CS-W019564
    • 2-Methyl-1,3-cyclohexanedione, 97%
    • SY036390
    • M1133
    • CHEMBL191688
    • FT-0613033
    • NSC54460
    • 2-METHYLCYCLOHEXAN-1,3-DIONE
    • 1193-55-1
    • MFCD00001587
    • AMY18839
    • 2-methyl cyclohexane-1,3-dione
    • DB-021315
    • MDL: MFCD00001587
    • Inchi: 1S/C7H10O2/c1-5-6(8)3-2-4-7(5)9/h5H,2-4H2,1H3
    • InChI Key: VSGJHHIAMHUZKF-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1C)=O
    • BRN: 1281598

Computed Properties

  • Exact Mass: 126.06800
  • Monoisotopic Mass: 126.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: With white powder
  • Density: 1.0579 (rough estimate)
  • Melting Point: 206-208 °C (lit.)
  • Boiling Point: 235.7°C at 760 mmHg
  • Flash Point: 85.9 °C
  • Refractive Index: 1.4660 (estimate)
  • Solubility: methanol: 0.1 g/mL, clear
  • Water Partition Coefficient: Insoluble
  • PSA: 34.14000
  • LogP: 0.94460
  • Solubility: Insoluble in water
  • Sensitiveness: Hygroscopic
  • FEMA: 3360

2-Methylcyclohexane-1,3-dione Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Storage Condition:Inert atmosphere,Room Temperature
  • Safety Term:S22;S24/25

2-Methylcyclohexane-1,3-dione Customs Data

  • HS CODE:29142900
  • Customs Data:

    China Customs Code:

    29142900

2-Methylcyclohexane-1,3-dione Pricemore >>

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